Cas no 328395-77-3 (Ethyl 5-aminopent-2-ynoate)

• Product Name: Ethyl 5-aminopent-2-ynoate
• CAS No: 328395-77-3
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 5714340
• PubChem ID: 15530194
• Update Time: 2025-05-19

Ethyl 5-aminopent-2-ynoate Chemical and Physical Properties

Names and Identifiers

• AKOS006346948
• SCHEMBL6493221
• ethyl 5-aminopent-2-ynoate
• IXCSPDZHQRFFFS-UHFFFAOYSA-N
• N-(Ethoxycarbonyl)but-3-ynylamine
• EN300-786985
• 328395-77-3
• ethyl5-aminopent-2-ynoate
• 2-Pentynoic acid, 5-amino-, ethyl ester
• Ethyl 5-aminopent-2-ynoate

• Inchi： 1S/C7H11NO2/c1-2-10-7(9)5-3-4-6-8/h2,4,6,8H2,1H3
• InChI Key： IXCSPDZHQRFFFS-UHFFFAOYSA-N
• SMILES： O(C(C#CCCN)=O)CC

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.049±0.06 g/cm3(Predicted)
• Boiling Point: 241.1±23.0 °C(Predicted)
• pka: 8.79±0.10(Predicted)

Additional information on Ethyl 5-aminopent-2-ynoate

Ethyl 5-Aminopent-2-Ynoate: A Comprehensive Overview

Ethyl 5-aminopent-2-ynoate, with the CAS number 328395-77-3, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and diverse applications. This compound, also referred to as ethyl pentynoate derivative, belongs to the class of alkynyl esters and is characterized by its terminal alkyne group and amino functionality. The combination of these groups makes it a valuable intermediate in organic synthesis, particularly in the pharmaceutical, agrochemical, and materials science industries.

The structure of Ethyl 5-Aminopent-2-Ynoate consists of a five-carbon chain with an amino group (-NH₂) at the fifth position and an ethoxy group (-OEt) attached to the second carbon of the triple bond. This configuration allows for a wide range of reactivity, enabling its use in various chemical transformations. Recent studies have highlighted its potential as a building block for constructing complex molecules, including those with bioactive properties.

One of the most notable advancements involving Ethyl 5-Aminopent-2-Ynoate is its role in click chemistry. The compound's terminal alkyne group is highly reactive towards azides under copper catalysis, making it an ideal substrate for the formation of stable triazole linkages. This reaction has been extensively utilized in drug discovery programs to create libraries of bioactive compounds with diverse structural motifs.

In addition to its role in click chemistry, Ethyl 5-Aminopent-2-Ynoate has been employed as a precursor for the synthesis of polyaromatic hydrocarbons (PAHs). These materials are critical components in organic electronics, such as OLEDs and flexible displays. By incorporating this compound into PAH frameworks, researchers have achieved enhanced electronic properties and improved device performance.

The amino group in Ethyl 5-Aminopent-2-Ynoate also renders it amenable to nucleophilic additions and substitutions. Recent research has demonstrated its utility in the preparation of β-amino ketones, which are important intermediates in the synthesis of antibiotics and other therapeutic agents. The ability to selectively modify this compound's functional groups has further expanded its applicability across various chemical domains.

From an environmental perspective, Ethyl 5-Aminopent-2-Ynoate has been investigated for its potential use in biodegradable polymers. Its incorporation into polymer matrices has shown promise for developing sustainable materials with tailored mechanical and thermal properties. This aligns with current trends toward greener chemistry practices and circular economy principles.

Moreover, Ethyl 5-Aminopent-2-Ynoate has found applications in click-based bioconjugation techniques. These methods enable the precise attachment of small molecules to biomolecules such as proteins and DNA, facilitating their use in diagnostics and therapeutics. The compound's reactivity under mild conditions makes it particularly suitable for these sensitive applications.

Recent advancements in catalytic asymmetric synthesis have also leveraged Ethyl 5-Aminopent-2-Ynoate as a chiral building block. By employing enantioselective catalysts, researchers have successfully synthesized enantiomerically enriched derivatives, which are valuable for studying stereochemical effects in biological systems.

In summary, Ethyl 5-Aminopent-2-Ynoate (CAS No: 328395-77-3) is a multifaceted compound with a rich array of applications across various scientific disciplines. Its unique chemical structure and reactivity continue to drive innovative research directions, solidifying its position as an essential tool in modern organic synthesis.